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Compound of Interest

Compound Name: SIRT2-IN-9

Cat. No.: B10802361

For researchers, scientists, and drug development professionals working with SIRT2-IN-9, a
selective SIRT2 inhibitor utilized in cancer research, adherence to stringent safety protocols is
paramount to ensure personal safety and maintain experimental integrity.[1][2][3] This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of potential hazards is necessary to select the appropriate PPE
for handling SIRT2-IN-9.[4][5] The minimum required PPE includes:

o Body Protection: A flame-resistant lab coat is required at all times in the laboratory.[6] For
tasks with a high risk of splashing, a chemical-resistant apron should be worn over the lab
coat.

e Eye and Face Protection: Safety glasses meeting ANSI Z87.1 standards are the minimum
requirement.[6] However, when handling solutions of SIRT2-IN-9 or performing operations
that could result in splashes, chemical splash goggles are highly recommended.[6] A face
shield must be worn in addition to safety glasses or goggles when there is a significant
splash hazard.[6]

o Hand Protection: Due to the potential for skin absorption of chemicals of unknown toxicity, it
is recommended to use a flexible laminate glove (such as Silver Shield or 4H) underneath a
pair of heavy-duty, chemically resistant outer gloves.[6] Nitrile gloves are a common choice
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for general laboratory use, but glove compatibility should always be verified with the
manufacturer's information for the specific solvents being used.[7][8]

o Foot Protection: Closed-toe shoes are mandatory in all laboratory settings to protect against
spills and falling objects.[7]

Operational Plan and Handling

Receiving and Storage: Upon receipt, visually inspect the container for any damage or leaks.
SIRT2-IN-9 should be stored at -20°C in a tightly sealed container, protected from light.[1][2]

Preparation of Solutions: All handling of the solid compound and preparation of solutions
should be conducted in a certified chemical fume hood to minimize inhalation exposure.

e Weighing: Use an analytical balance within the fume hood. Handle the powder carefully to
avoid generating dust.

e Dissolving: SIRT2-IN-9 is soluble in DMSO.[3] When preparing stock solutions, add the
solvent slowly to the powdered compound. If ultrasonic agitation is required, ensure the
container is securely capped.

Experimental Use: When using SIRT2-IN-9 in experiments, always wear the prescribed PPE.
Work in a well-ventilated area, preferably a fume hood, especially when working with volatile
solvents.

Disposal Plan

All waste materials contaminated with SIRT2-IN-9 must be treated as hazardous chemical
waste.

e Solid Waste: Contaminated items such as pipette tips, gloves, and weighing paper should be
collected in a designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
waste streams unless compatibility has been confirmed.
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o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety office, following all local, state, and federal regulations.

Quantitative Data Summary

Property Value Source
Molecular Formula C21H22N60S2 [1]

CAS Number 522650-91-5 [1]

IC50 (SIRT2) 1.3uM [2][3]
Storage Temperature -20°C [1][2]
Solubility Soluble in DMSO [3]

Below is a workflow diagram illustrating the safe handling procedures for SIRT2-IN-9.
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Caption: Workflow for Safe Handling of SIRT2-IN-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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